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Compound of Interest

Compound Name: Methyl 2-(chlorosulfonyl)benzoate

Cat. No.: B1294870 Get Quote

Methyl 2-(chlorosulfonyl)benzoate: A Technical
Overview
For Immediate Release

This document provides a concise technical summary of the key molecular properties of

Methyl 2-(chlorosulfonyl)benzoate, a chemical compound of interest to researchers and

professionals in the fields of organic synthesis and drug development.

Core Molecular Data
The fundamental molecular characteristics of Methyl 2-(chlorosulfonyl)benzoate are

presented below. This data is essential for stoichiometric calculations, analytical

characterization, and experimental design.

Property Value

Molecular Formula C8H7ClO4S[1][2][3]

Molecular Weight 234.66 g/mol [1][3]

CAS Number 26638-43-7[1][2][3]
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The determination of the molecular weight and formula of a pure compound like Methyl 2-
(chlorosulfonyl)benzoate is typically achieved through a combination of standard analytical

techniques.

Mass Spectrometry (MS): This is the primary technique for determining the molecular weight

of a compound with high accuracy. By ionizing the molecule and measuring its mass-to-

charge ratio, the exact molecular mass can be ascertained. High-resolution mass

spectrometry (HRMS) can further provide the elemental composition, confirming the

molecular formula.

Elemental Analysis: This experimental method determines the percentage composition of

each element (carbon, hydrogen, chlorine, sulfur) in the compound. The resulting

percentages are used to derive the empirical formula, which can then be compared with the

molecular formula obtained from mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While not a direct measure of molecular

weight, ¹H and ¹³C NMR spectroscopy are crucial for elucidating the chemical structure of the

molecule. By confirming the number and types of protons and carbon atoms, NMR data

provides strong corroborating evidence for the molecular formula.

Titration: As indicated by some suppliers, an aqueous acid-base titration can be used to

determine the purity or assay of the compound, which is a critical parameter for any

quantitative experimental work.[2]

The synthesis of this compound can involve reactions such as the treatment of methyl o-

aminobenzoate with a diazotization agent followed by reaction with sulfur dioxide in the

presence of a copper catalyst, although specific industrial protocols may vary.

Logical Data Relationship
The relationship between the compound's identity and its core properties is fundamental. The

chemical name defines a specific structure, from which the molecular formula is derived, and

subsequently, the molecular weight is calculated.
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Methyl 2-(chlorosulfonyl)benzoate

Molecular Formula
C8H7ClO4S

 has formula 

Molecular Weight
234.66 g/mol

 results in 
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 2-(chlorosulfonyl)benzoate | 26638-43-7 [chemicalbook.com]

2. Methyl 2-(chlorosulfonyl)benzoate, 94% 5 g | Buy Online | Thermo Scientific Chemicals
[thermofisher.com]

3. Methyl 2-(chlorosulfonyl)benzoate CAS#: 26638-43-7 [m.chemicalbook.com]

To cite this document: BenchChem. ["Methyl 2-(chlorosulfonyl)benzoate" molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294870#methyl-2-chlorosulfonyl-benzoate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1294870?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294870?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9665499.htm
https://www.thermofisher.com/order/catalog/product/B23211.06
https://www.thermofisher.com/order/catalog/product/B23211.06
https://m.chemicalbook.com/ProductChemicalPropertiesCB9665499_EN.htm
https://www.benchchem.com/product/b1294870#methyl-2-chlorosulfonyl-benzoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1294870#methyl-2-chlorosulfonyl-benzoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1294870#methyl-2-chlorosulfonyl-benzoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1294870#methyl-2-chlorosulfonyl-benzoate-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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